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Compound of Interest

Compound Name: Iron(III) chloride hexahydrate

Cat. No.: B592991 Get Quote

Technical Support Center: Handling Iron(III)
Chloride Hexahydrate (FeCl₃·6H₂O)
This guide provides researchers, scientists, and drug development professionals with essential

information for managing the hygroscopic properties of iron(III) chloride hexahydrate
(FeCl₃·6H₂O) during weighing and reaction setup.

Frequently Asked Questions (FAQs)
Q1: What does it mean that FeCl₃·6H₂O is hygroscopic and deliquescent?

A1: As a hygroscopic substance, FeCl₃·6H₂O readily absorbs moisture from the atmosphere.[1]

[2][3] It is also deliquescent, meaning it will absorb enough water to dissolve and form a liquid

solution when exposed to air.[2][3] This process can begin at a relative humidity as low as 40%.

[4]

Q2: Why is it critical to control moisture exposure when working with FeCl₃·6H₂O?

A2: Exposing FeCl₃·6H₂O to atmospheric moisture can lead to several experimental issues:

Inaccurate Weighing: The absorption of water increases the mass of the substance, leading

to errors in the amount of reagent used.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b592991?utm_src=pdf-interest
https://www.benchchem.com/product/b592991?utm_src=pdf-body
https://ibisscientific.com/blog/the-role-of-desiccants-in-protecting-hygroscopic-chemicals/
https://www.reddit.com/r/chemistry/comments/1c8hpy7/can_someone_explain/
https://www.chemicalbook.com/article/understanding-ferric-chloride-hexahydrate-comprehensive-insights.htm
https://www.reddit.com/r/chemistry/comments/1c8hpy7/can_someone_explain/
https://www.chemicalbook.com/article/understanding-ferric-chloride-hexahydrate-comprehensive-insights.htm
https://www.researchgate.net/figure/Deliquescence-data-of-ferric-chloride-versus-relative-humidity-a-equilibrium_fig3_270603332
https://www.youtube.com/watch?v=18kIzjvJ__c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Stoichiometry Issues: If the amount of FeCl₃·6H₂O is overestimated due to water

absorption, the stoichiometry of your reaction will be incorrect.

Hydrolysis: In the presence of excess water, FeCl₃ can hydrolyze, forming iron

hydroxides/oxides and releasing hydrochloric acid (HCl).[2][6][7] This changes the chemical

nature of the reagent and the pH of the solution.

Difficulty in Handling: The solid crystals can become a sticky or soupy mess, making

transfers difficult.[2][8]

Q3: How should I store FeCl₃·6H₂O to maintain its integrity?

A3: Proper storage is crucial. Always keep the container tightly sealed when not in use.[9] For

long-term storage or in humid environments, place the primary container inside a desiccator

with a suitable desiccant like silica gel.[1][9] For large containers that are accessed frequently,

consider placing desiccant pouches in the headspace of the container, ensuring they do not

come into direct contact with the chemical.[10]

Q4: Can I dry FeCl₃·6H₂O in an oven if it has absorbed water?

A4: No, it is not recommended to dehydrate iron(III) chloride hexahydrate by simple heating.

This process can drive off hydrochloric acid (HCl) instead of just water, resulting in the

formation of a mixed iron oxide/chloride material.[11]
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Problem Possible Cause Solution

Weight on the balance is

continuously increasing.

The compound is actively

absorbing moisture from the

air.

Minimize the time the

compound is exposed to the

atmosphere. Use the

"Weighing by Difference"

technique (see Protocol 1). If

possible, perform the weighing

inside a glove box with a

controlled, low-humidity

atmosphere.[12]

The FeCl₃·6H₂O has turned

into a reddish-brown liquid or

sludge in its container.

The container was not sealed

properly, allowing significant

moisture absorption from the

air.

The material has likely

deliquesced. Its exact

concentration is now unknown.

It is best to discard the

compromised reagent

according to your institution's

safety guidelines and use a

fresh, properly stored bottle.

For less sensitive applications,

you could consider making a

stock solution and titrating it to

determine the exact iron

concentration.

After adding the solvent, an

unexpected precipitate

(reddish-brown solid) forms.

The FeCl₃·6H₂O has

hydrolyzed due to the

presence of excess water

(either from the reagent itself

or the solvent). This is more

likely in neutral or basic

solutions.

Ensure you are using an

anhydrous solvent if your

reaction is moisture-sensitive.

The aqueous solution of

FeCl₃·6H₂O is naturally acidic,

which helps suppress

hydrolysis.[2][7] If your

procedure allows, adding a

small amount of hydrochloric

acid to the solution can also

prevent the formation of iron

hydroxides.
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The solid is clumpy and difficult

to transfer from the weigh boat.

The material has started to

absorb moisture, making it

sticky.

Work quickly to minimize air

exposure. Instead of a weigh

boat, consider weighing the

material directly into the

reaction flask or a tared vial

that can be easily rinsed with

the reaction solvent to ensure

a complete transfer.[12]

Quantitative Data: Hygroscopic Properties
The table below summarizes key data related to the hygroscopic nature of Iron(III) Chloride.

Parameter Value Temperature Reference

Deliquescence

Relative Humidity

(DRH)

~40% RH 25 °C [4]

Equilibrium Molality at

40% RH
6.0 mol·kg⁻¹ 25 °C [4]

Equilibrium Molality at

75% RH
2.5 mol·kg⁻¹ 25 °C [4]

Experimental Protocols
Protocol 1: Recommended Weighing Procedure
(Weighing by Difference)
This method minimizes air exposure and provides an accurate mass of the transferred reagent.

Preparation: Place the sealed stock bottle of FeCl₃·6H₂O and your reaction flask (or an

intermediate container) near the analytical balance.

Initial Weighing: Place the sealed stock bottle of FeCl₃·6H₂O on the balance and record its

mass to the desired precision.
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Transfer: Remove the bottle from the balance. Working quickly, open the bottle and use a

clean, dry spatula to transfer an approximate amount of the solid into your reaction flask.

Reseal: Immediately and tightly reseal the stock bottle of FeCl₃·6H₂O.

Final Weighing: Place the sealed stock bottle back on the balance and record its new mass.

Calculation: The difference between the initial and final mass of the stock bottle is the exact

mass of FeCl₃·6H₂O transferred to your flask.

Protocol 2: Reaction Setup for a Moisture-Sensitive
Process
This protocol outlines steps for setting up a reaction where the water content must be strictly

controlled.

Glassware Preparation: Ensure all glassware (reaction flask, stirrer bar, dropping funnel,

etc.) is oven-dried or flame-dried under vacuum and allowed to cool to room temperature in a

desiccator or under an inert atmosphere (e.g., Nitrogen or Argon).

Inert Atmosphere: Assemble the reaction apparatus and purge it with a dry, inert gas.

Maintain a slight positive pressure of the inert gas throughout the experiment.

Reagent Weighing: Weigh the required amount of FeCl₃·6H₂O using the "Weighing by

Difference" method (Protocol 1) and add it to the reaction flask under a positive flow of inert

gas.

Solvent Addition: Add the anhydrous solvent to the reaction flask via a cannula or a dry

syringe.

Reaction: Proceed with the addition of other reagents and the execution of the reaction,

maintaining the inert atmosphere until the reaction is complete and quenched.
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Caption: Troubleshooting workflow for weighing hygroscopic FeCl₃·6H₂O.
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Caption: Logical workflow for handling FeCl₃·6H₂O in a moisture-sensitive experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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